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Compound of Interest

3-Fluoro-4-
Compound Name: , .
(trifluoromethoxy)aniline

cat. No.: B1319218

In-depth Technical Guide: 3-Fluoro-4-
(trifluoromethoxy)aniline

This guide provides an in-depth look at the fundamental physicochemical properties of 3-
Fluoro-4-(trifluoromethoxy)aniline, a compound of interest for researchers, scientists, and
professionals in drug development and material science.

Physicochemical Data

The molecular formula and weight are critical parameters for any chemical compound, forming
the basis for stoichiometric calculations and analytical characterizations. Below is a summary of
these properties for 3-Fluoro-4-(trifluoromethoxy)aniline.

Property Value Source
Molecular Formula C7HsF4aNO [L1[2113]14]
Molecular Weight 201.11 g/mol [1114]
195.11 g/mol [2][3]

195.12 g/mol

Synonyms: 3-Fluoro-4-(trifluoromethoxy)benzenamine[1][4]
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Elemental Composition

The molecular structure of 3-Fluoro-4-(trifluoromethoxy)aniline is composed of carbon,
hydrogen, fluorine, nitrogen, and oxygen atoms. The following diagram illustrates the elemental
makeup of the molecule based on its chemical formula.
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Caption: Elemental composition of 3-Fluoro-4-(trifluoromethoxy)aniline.

Applications in Research and Development

3-Fluoro-4-(trifluoromethoxy)aniline serves as a crucial building block in various synthetic
processes.[1] Its unique molecular structure, featuring both electrophilic and nucleophilic
reactivity, makes it a valuable intermediate in the development of advanced materials and
pharmaceuticals.[1] The presence of the trifluoromethoxy group is particularly noted for its
potential to enhance the pharmacokinetic properties of drug candidates, contributing to
improved efficacy and bioavailability.[1] Consequently, this compound is extensively utilized in
the synthesis of novel therapeutics, especially in the development of antitumor agents.[1]
Beyond pharmaceuticals, it is also integral to the creation of innovative pesticides and
herbicides in the agrochemical sector and in the development of functionalized materials with
enhanced thermal and chemical resistance in material science.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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